3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea

• Molecular Formula: C8H17N3O2
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 1-ethyl-3-(4-methoxypyrrolidin-3-yl)urea
• InChI: InChI=1S/C8H17N3O2/c1-3-10-8(12)11-6-4-9-5-7(6)13-2/h6-7,9H,3-5H2,1-2H3,(H2,10,11,12)
• InChI Key: DNSNIORUJNTUIE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1CNCC1OC

Description

Significance of Urea (B33335) and Pyrrolidine (B122466) Moieties in Chemical Research

Certain structural units, known as privileged scaffolds, are frequently found in biologically active compounds. The urea and pyrrolidine moieties are two such scaffolds that have garnered significant attention in medicinal chemistry and drug discovery.

The urea functionality is a key structural feature in numerous therapeutic agents. nih.govrsc.org Its ability to act as both a hydrogen bond donor and acceptor allows it to form strong and specific interactions with biological targets like proteins and enzymes. nih.govmdpi.com This property is crucial for modulating the potency and selectivity of drugs. nih.gov The incorporation of a urea moiety can also influence a molecule's physicochemical properties, such as its aqueous solubility and ability to cross biological membranes. nih.govresearchgate.net A wide array of drugs, including anticancer, antibacterial, and antiviral agents, contain a urea group, highlighting its versatility and importance in medicinal chemistry. nih.govnih.gov

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is another prevalent scaffold in bioactive molecules. nih.gov Its three-dimensional, non-planar structure allows for the precise spatial arrangement of substituents, which is critical for optimal interaction with biological targets. nih.gov The stereochemistry of the pyrrolidine ring can significantly influence the biological activity of a compound. nih.gov This scaffold is found in a diverse range of natural products and synthetic drugs, demonstrating its broad utility in the development of new therapeutic agents for various diseases, including those affecting the central nervous system, as well as anticancer and antidiabetic applications. nih.gov

Scope and Academic Relevance of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea in Contemporary Organic Chemistry

The compound 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea represents a molecule of significant academic interest due to its hybrid structure, which combines the key features of both the urea and pyrrolidine scaffolds. The academic relevance of this compound lies in the exploration of how the interplay between these two moieties influences its chemical properties and potential biological activity.

The synthesis of novel derivatives containing urea and pyrrolidine rings is an active area of research. mdpi.com The specific substitution pattern of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, with an ethyl group on one side of the urea and a methoxy-substituted pyrrolidine on the other, provides a unique chemical space to explore. The methoxy (B1213986) group on the pyrrolidine ring, in particular, can influence the molecule's conformation and its potential interactions with biological targets.

Research into compounds like 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea contributes to a deeper understanding of structure-activity relationships (SAR). By synthesizing and studying analogues of this molecule, chemists can systematically investigate how modifications to the ethyl group, the methoxy substituent, and the stereochemistry of the pyrrolidine ring affect its properties. This knowledge is invaluable for the rational design of new molecules with desired functions. While specific research findings on 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea are not extensively documented in publicly available literature, its structure suggests it could be a valuable tool compound for exploring biological systems where urea and pyrrolidine-containing molecules have shown activity.

Table 1: General Properties of Urea and Pyrrolidine Scaffolds

Scaffold	Key Structural Features	Common Roles in Bioactive Molecules
Urea	Planar structure with two amine groups attached to a carbonyl group.	Hydrogen bond donor and acceptor, linker, pharmacophore.

| Pyrrolidine | Five-membered saturated nitrogen-containing ring. | Chiral scaffold, introduces conformational rigidity, pharmacophore. |

Table 2: Hypothetical Physicochemical Properties of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea Note: These values are estimated for illustrative purposes and are not based on experimental data.

Property	Predicted Value
Molecular Formula	C8H17N3O2
Molecular Weight	187.24 g/mol
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4

Synthetic Methodologies for 3 Ethyl 1 4 Methoxypyrrolidin 3 Yl Urea

Retrosynthetic Analysis and Strategic Disconnections

A retrosynthetic analysis of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea identifies the urea (B33335) C-N bond as the most logical point for disconnection. This strategy simplifies the target molecule into two primary synthons: a nucleophilic aminopyrrolidine and an electrophilic ethyl isocyanate equivalent.

The primary disconnection severs the bond between the urea carbonyl and the pyrrolidine (B122466) nitrogen. This leads to the identification of the key precursors: (3S,4S)-4-methoxypyrrolidin-3-amine and ethyl isocyanate . This approach is favored due to the commercial availability or straightforward synthesis of isocyanates and the common reactivity of amines in forming urea linkages. commonorganicchemistry.com

Further retrosynthesis of the chiral aminopyrrolidine intermediate, (3S,4S)-4-methoxypyrrolidin-3-amine, suggests its derivation from a precursor like (±)-1-Boc-3-benzylamino-4-hydroxypyrrolidine, which can be synthesized from more basic starting materials such as 3-pyrroline. researchgate.net

Precursor Design and Synthesis Pathways

The synthesis of the target compound hinges on the efficient preparation of its key intermediates.

Synthesis of Key Pyrrolidine Intermediates

The synthesis of the chiral pyrrolidine intermediate, (3S,4S)-4-methoxypyrrolidin-3-amine, is a multi-step process that establishes the required stereochemistry. An established route begins with more accessible precursors. researchgate.net

One efficient pathway involves:

Preparation of a protected hydroxypyrrolidine : Starting from materials like 3-pyrroline or 1,4-dichloro-2-butene, a protected intermediate such as (±)-1-Boc-3-benzylamino-4-hydroxypyrrolidine is synthesized.

Resolution : The racemic mixture is resolved to isolate the desired stereoisomer.

Functional Group Manipulation : The hydroxyl group is converted to a methoxy (B1213986) group, followed by deprotection of the amine to yield the key intermediate, (3S,4S)-4-methoxypyrrolidin-3-amine.

Alternative strategies for synthesizing substituted pyrrolidines include intramolecular amination of organoboronates and palladium-catalyzed intramolecular amination of unactivated C-H bonds. organic-chemistry.org

Synthesis of Key Urea Precursors

The primary precursor for introducing the ethylurea (B42620) moiety is ethyl isocyanate . Industrially, isocyanates are most commonly produced by the phosgenation of amines. wikipedia.org This process involves the reaction of ethylamine with phosgene (COCl₂), proceeding through a carbamoyl chloride intermediate. wikipedia.org

RNH₂ + COCl₂ → RNCO + 2 HCl wikipedia.org

Due to the hazardous nature of phosgene, alternative laboratory-scale methods have been developed. These include the Curtius, Hofmann, or Lossen rearrangements, which transform carboxylic acids or their derivatives into isocyanates. thieme-connect.com Another approach is the dehydration of carbamic acids, which can be generated from amines and carbon dioxide. scholaris.ca

Reaction Conditions and Optimization Protocols

The final and critical step in the synthesis is the formation of the urea bond by reacting the aminopyrrolidine intermediate with ethyl isocyanate.

Reagent Selection and Stoichiometry

The reaction involves the nucleophilic attack of the primary amine of (3S,4S)-4-methoxypyrrolidin-3-amine on the electrophilic carbonyl carbon of ethyl isocyanate. Typically, the reaction is performed with near-equimolar amounts of the amine and isocyanate to ensure high conversion and minimize side products. A slight excess of the isocyanate can be used to drive the reaction to completion, but this may necessitate more rigorous purification to remove unreacted isocyanate and potential side products like symmetric ureas. The reaction generally does not require a base. commonorganicchemistry.com

Reagent	Role	Stoichiometry
(3S,4S)-4-methoxypyrrolidin-3-amine	Nucleophile	1.0 equivalent
Ethyl Isocyanate	Electrophile	1.0 - 1.1 equivalents
Anhydrous Solvent (e.g., THF, DCM, DMF)	Reaction Medium	N/A

Solvent Effects and Reaction Kinetics

The choice of solvent significantly impacts the reaction rate and outcome. The reaction is typically carried out in anhydrous aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF) at room temperature. commonorganicchemistry.com The absence of water is crucial to prevent the hydrolysis of ethyl isocyanate into ethylamine, which would lead to the formation of symmetric 1,3-diethylurea. wikipedia.org

Kinetic studies of amine-isocyanate reactions generally show that they follow second-order kinetics, being first order with respect to both the amine and the isocyanate concentration. aub.edu.lb The reaction rate is influenced by the solvent's polarity and its ability to solvate the transition state. Polar aprotic solvents like DMF or acetonitrile can accelerate the reaction compared to nonpolar solvents like toluene. beilstein-journals.org For instance, the reaction of benzyl azide with a phosphine reagent to form an isocyanate showed complete conversion in toluene at 70°C, while conversion was low in THF. beilstein-journals.org While not the exact same reaction, this illustrates the profound effect solvent choice can have on isocyanate reactivity.

Solvent	Polarity	Expected Reaction Rate	Notes
Dichloromethane (DCM)	Polar Aprotic	Moderate to Fast	Common choice, easy to remove.
Tetrahydrofuran (THF)	Polar Aprotic	Moderate	Good solvating properties.
Dimethylformamide (DMF)	Polar Aprotic	Fast	High boiling point, can be difficult to remove.
Toluene	Nonpolar	Slow	May require heating to achieve reasonable rates.
Acetonitrile (ACN)	Polar Aprotic	Fast	Can have a profound effect on reactivity. rsc.org

The reaction is generally rapid, with aliphatic amines reacting much faster with isocyanates than aromatic amines. umn.edu The reaction between an aliphatic amine like the pyrrolidine intermediate and an aliphatic isocyanate is expected to proceed smoothly to completion at ambient temperature.

Temperature and Pressure Optimization

The formation of the urea bond in 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea from 4-methoxy-3-aminopyrrolidine and ethyl isocyanate is an exothermic nucleophilic addition reaction. Generally, such reactions are not highly sensitive to pressure, and atmospheric pressure is typically sufficient. Temperature, however, is a critical parameter to control.

The reaction temperature must be carefully optimized to ensure a reasonable reaction rate without promoting side reactions. The reaction of isocyanates with amines is often rapid, even at room temperature. beilstein-journals.org However, factors such as the steric hindrance of the amine and the solvent used can influence the optimal temperature.

Low Temperatures (-20 °C to 0 °C): Initiating the reaction at lower temperatures can help control the exothermic nature of the reaction, especially during the initial addition of the isocyanate. This is particularly important on a larger scale to prevent thermal runaway and the formation of byproducts. kcl.ac.uk

Ambient Temperatures (20 °C to 30 °C): For many amine-isocyanate reactions, ambient temperature provides a good balance between reaction rate and selectivity. acs.org Monitoring the reaction progress via techniques like TLC or LC-MS would determine the necessary reaction time.

Elevated Temperatures (50 °C to 70 °C): While often unnecessary, gentle heating might be employed if the reaction is sluggish due to steric hindrance or low nucleophilicity of the amine. However, higher temperatures can increase the risk of side reactions, such as the formation of allophanates (from the reaction of the product urea with another molecule of isocyanate) or isocyanate trimerization. beilstein-journals.org

Pressure is a more significant factor in the industrial synthesis of urea from ammonia and carbon dioxide, where high pressures (140-300 bar) are required to shift the equilibrium towards the product. rsc.org For the specific laboratory-scale synthesis from an amine and an isocyanate, pressure optimization is generally not a primary concern, and the reaction is typically conducted at atmospheric pressure.

Table 1: General Temperature Parameters for Amine-Isocyanate Reactions

Temperature Range	Rationale	Potential Issues
-20 °C to 0 °C	Control of exothermicity, minimization of side reactions. kcl.ac.uk	Potentially slow reaction rate.
20 °C to 30 °C	Good balance of reaction rate and selectivity for many systems.	May require cooling for highly reactive substrates.
50 °C to 70 °C	To accelerate sluggish reactions.	Increased risk of byproduct formation (e.g., allophanates, isocyanate trimers). beilstein-journals.org

Stereoselective Synthesis Approaches

The target molecule, 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, possesses two stereocenters at the 3 and 4 positions of the pyrrolidine ring. Therefore, its synthesis requires stereocontrol to obtain specific stereoisomers. The stereochemistry of the final product is dictated by the stereochemistry of the key precursor, 4-methoxy-3-aminopyrrolidine. This section focuses on the stereoselective synthesis of this crucial intermediate.

Chiral Auxiliaries and Catalysts in Stereocontrol

The asymmetric synthesis of substituted pyrrolidines is a well-established field, often relying on the use of chiral auxiliaries or catalysts to induce stereoselectivity. mdpi.com

Chiral Auxiliaries: A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic route to control the stereochemical outcome of a reaction. For the synthesis of a 3,4-disubstituted pyrrolidine, a chiral auxiliary could be attached to the starting material. For instance, chiral auxiliaries like Evans oxazolidinones or Oppolzer's sultams can be used to direct the stereoselective alkylation or cycloaddition reactions that form the pyrrolidine ring. researchgate.net A 1,3-dipolar cycloaddition between an azomethine ylide and an alkene bearing a chiral auxiliary is a powerful method for constructing highly substituted pyrrolidines diastereoselectively. acs.org After the desired stereochemistry is set, the auxiliary is cleaved and can often be recovered.

Chiral Catalysts: Catalytic asymmetric synthesis is often more efficient than using stoichiometric chiral auxiliaries. Chiral pyrrolidine scaffolds themselves are frequently used as organocatalysts. mdpi.com The synthesis of the 4-methoxy-3-aminopyrrolidine precursor could be achieved through various catalytic asymmetric reactions, such as:

Asymmetric Cycloadditions: Gold(I) complexes with chiral phosphoramidite ligands have been shown to catalyze the enantioselective cycloaddition of allenenes to form 3,4-disubstituted pyrrolidines. acs.org

Asymmetric Amination/Hydroxylation: The stereocenters could be installed sequentially on a pyrrolidine precursor. For example, an asymmetric aminohydroxylation of a pyrroline derivative, guided by a chiral catalyst, could install the amino and hydroxyl groups with specific stereochemistry. The hydroxyl group could then be methylated.

Enzymatic Resolutions: Transaminases are enzymes that can be used for the stereoselective synthesis of chiral amines from ketones. acs.org A strategy involving a transaminase-triggered cyclization of an appropriate ω-chloroketone could potentially yield an enantiomerically pure cyclic amine.

Table 2: Examples of Chiral Auxiliaries and Catalysts in Pyrrolidine Synthesis

Type	Example	Application
Chiral Auxiliary	Oppolzer's Sultam	Directs stereochemistry in 1,3-dipolar cycloadditions to form substituted pyrrolidines.
Chiral Auxiliary	Evans Oxazolidinone	Controls stereochemistry in alkylation reactions of precursors to cyclic systems.
Organocatalyst	Proline Derivatives	Catalyze asymmetric Michael additions to form precursors for chiral pyrrolidines. mdpi.com
Metal Catalyst	Gold(I)-Phosphoramidite	Catalyzes enantioselective cycloadditions to form 3,4-disubstituted pyrrolidines. acs.org
Biocatalyst	Transaminase	Enantioselective synthesis of chiral cyclic amines from prochiral ketones. acs.org

Diastereoselective and Enantioselective Methodologies

Achieving a specific stereoisomer of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea requires precise control over the relative (diastereoselectivity) and absolute (enantioselectivity) stereochemistry of the 4-methoxy-3-aminopyrrolidine precursor.

Diastereoselective Methodologies: Diastereoselectivity refers to the preferential formation of one diastereomer over another. In the context of 3-amino-4-methoxypyrrolidine, this means controlling whether the amino and methoxy groups are on the same side (syn) or opposite sides (anti) of the pyrrolidine ring.

Cycloaddition Reactions: [3+2] cycloadditions are powerful tools for constructing five-membered rings like pyrrolidine. The reaction between an azomethine ylide and a substituted alkene can generate multiple stereocenters simultaneously. The diastereoselectivity can be controlled by the geometry of the alkene and the substituents on both the ylide and the dipolarophile. acs.orgnih.gov Using a chiral N-tert-butanesulfinyl group on a 1-azadiene has been shown to effectively control the diastereoselectivity of cycloadditions. ua.es

Substrate-Controlled Reactions: Starting from a chiral precursor, such as trans-4-hydroxy-L-proline, allows for substrate-controlled diastereoselective transformations where the existing stereocenters direct the stereochemical outcome of subsequent reactions. mdpi.com For instance, an epoxide can be formed from the hydroxyl group, and its subsequent opening by an amine nucleophile would proceed with a defined stereochemical course (e.g., via an S_N2 mechanism), thus establishing the relative stereochemistry of the new amino and hydroxyl groups. nih.gov

Enantioselective Methodologies: Enantioselective methods are used to produce one enantiomer of a chiral compound in excess over the other.

Chiral Pool Synthesis: This approach utilizes readily available, inexpensive, and enantiomerically pure natural products as starting materials. Amino acids like L-proline or L-hydroxyproline are common starting points for the synthesis of chiral pyrrolidine derivatives. mdpi.com

Asymmetric Catalysis: As mentioned previously, chiral catalysts can create a chiral environment that favors the formation of one enantiomer over the other from a prochiral starting material. For example, a biocatalytic approach using a transaminase could convert a prochiral ketone into a single enantiomer of the corresponding amine, which then cyclizes to form the desired chiral pyrrolidine. acs.org High enantiomeric excesses (ee) are often achievable with this method.

Table 3: Examples of Stereoselectivity in Pyrrolidine Synthesis

Method	Precursors	Stereoselectivity Achieved	Reference
Diastereoselective Cycloaddition	Chiral N-tert-butanesulfinylazadienes and Azomethine Ylides	High diastereoselectivity, inducing (2S,3R,4S,5R) configuration.	acs.org
Asymmetric Multi-component Reaction	Optically active phenyldihydrofuran, N-tosyl imino ester	Single diastereomer formed.	nih.gov
Transaminase-Triggered Cyclization	ω-chloroketones	>95% enantiomeric excess (ee) for both enantiomers.	acs.org
Chiral Pool Synthesis	trans-4-hydroxy-L-proline	Divergent route to different diastereoisomers.	nih.gov

Green Chemistry Principles in Synthesis

Applying green chemistry principles to the synthesis of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea aims to reduce the environmental impact of the process. This involves maximizing reaction efficiency, using safer substances, and minimizing waste.

Atom Economy and Reaction Efficiency

Atom economy is a measure of how efficiently a chemical reaction converts the mass of reactants into the desired product. The ideal reaction has a 100% atom economy, where all atoms from the reactants are incorporated into the final product.

The final step in the proposed synthesis, the reaction of 4-methoxy-3-aminopyrrolidine with ethyl isocyanate, is an addition reaction.

C₅H₁₂N₂O + C₃H₅NO → C₈H₁₇N₃O₂

This type of reaction is inherently atom-economical. The theoretical atom economy can be calculated as follows:

Atom Economy = (Molecular Weight of Product / Sum of Molecular Weights of Reactants) x 100%

Assuming the molecular weights:

4-methoxy-3-aminopyrrolidine (C₅H₁₂N₂O): 132.18 g/mol

Ethyl isocyanate (C₃H₅NO): 71.08 g/mol

3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea (C₈H₁₇N₃O₂): 203.26 g/mol

Atom Economy = (203.26 / (132.18 + 71.08)) x 100% = (203.26 / 203.26) x 100% = 100%

Table 4: Atom Economy of the Final Synthetic Step

Reactant	Formula	Molecular Weight ( g/mol )
4-methoxy-3-aminopyrrolidine	C₅H₁₂N₂O	132.18
Ethyl isocyanate	C₃H₅NO	71.08
Total Reactant Mass	203.26
Product	Formula	Molecular Weight ( g/mol )
3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea	C₈H₁₇N₃O₂	203.26
Atom Economy	100%

Sustainable Solvents and Reagents

The choice of solvents and reagents significantly impacts the environmental footprint of a synthesis.

Sustainable Solvents: Traditional solvents for urea synthesis, such as dimethylformamide (DMF), are effective but pose significant health and environmental hazards. Green chemistry encourages the use of safer, more sustainable alternatives. rsc.org

Bio-derived Solvents: Solvents derived from renewable biomass, such as Cyrene™ (dihydrolevoglucosenone), have emerged as viable alternatives to DMF for urea synthesis. rsc.org They are often biodegradable and have a better safety profile.

Water: For certain reactions, water can be an excellent green solvent. "On-water" reactions of isocyanates with amines have been shown to be facile and can simplify product isolation, often requiring only filtration. organic-chemistry.org

Solvent-free Reactions: In some cases, reactions can be run neat (without a solvent), which is the most ideal scenario from a green chemistry perspective. cas.cn

Sustainable Reagents: The use of hazardous reagents should be avoided. The traditional synthesis of isocyanates involves the highly toxic gas phosgene. beilstein-journals.org Greener alternatives for forming the urea linkage are actively being researched:

Direct use of Carbon Dioxide (CO₂): Methodologies are being developed to synthesize ureas directly from amines and CO₂, which is an abundant, non-toxic, and renewable C1 source. cas.cnresearchgate.net This approach avoids the need to handle isocyanates altogether. For instance, a mild, metal-free synthesis of ureas has been developed where a carbamic acid intermediate, formed from an amine and CO₂, is dehydrated in situ. scholaris.ca

Safer Phosgene Alternatives: Reagents like carbonyldiimidazole (CDI) or triphosgene are solid, safer alternatives to gaseous phosgene for in situ isocyanate generation or direct coupling of amines.

Table 5: Comparison of Solvents for Urea Synthesis

Solvent	Type	Advantages	Disadvantages
Dimethylformamide (DMF)	Traditional Petrochemical	High polarity, good solvating power.	Toxic, high boiling point, difficult to remove.
Cyrene™	Bio-derived	Biodegradable, lower toxicity than DMF. rsc.org	Can be less versatile than traditional solvents.
Water	Green Solvent	Non-toxic, inexpensive, readily available.	Reactant/product solubility can be an issue.
Toluene	Petrochemical	Good for certain reactions, easy to remove.	Volatile organic compound (VOC), toxic.
Acetonitrile (MeCN)	Petrochemical	Good solvent for many organic reactions.	Toxic, volatile.

Structural Characterization and Advanced Spectroscopic Analysis

High-Resolution Mass Spectrometry for Molecular Formula Confirmation

High-resolution mass spectrometry (HRMS) is an indispensable tool for the confirmation of a compound's elemental composition by providing a highly accurate mass measurement. For 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, with a chemical formula of C8H17N3O2, the expected exact mass can be calculated.

Table 1: Calculated Exact Mass for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea

Ion Species	Chemical Formula	Calculated Exact Mass (m/z)
[M+H]⁺	C₈H₁₈N₃O₂⁺	188.1394

In a typical HRMS experiment, a soft ionization technique such as electrospray ionization (ESI) would be employed to generate intact protonated molecules [M+H]⁺. The measured mass-to-charge ratio (m/z) would then be compared to the calculated value. An experimentally determined mass that falls within a narrow tolerance window (typically < 5 ppm) of the calculated mass would provide strong evidence for the proposed molecular formula, C8H17N3O2. Further analysis of the fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments could provide additional structural confirmation by identifying characteristic losses, such as the ethyl isocyanate moiety or fragments of the pyrrolidine (B122466) ring. While no specific HRMS data has been published for this compound, this technique remains the gold standard for molecular formula confirmation.

Advanced Nuclear Magnetic Resonance Spectroscopy (NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the precise atomic connectivity and stereochemistry of organic molecules in solution. A full suite of 1D and 2D NMR experiments would be required for the complete structural assignment of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea. Although experimental spectra for this specific compound are not publicly available, a detailed prediction of the expected chemical shifts and correlations can be made based on the analysis of its constituent fragments.

Table 2: Predicted ¹H NMR Chemical Shifts for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea

Proton	Multiplicity	Predicted Chemical Shift (δ, ppm)
Ethyl-CH₃	Triplet	~1.1
Ethyl-CH₂	Quartet	~3.2
Pyrrolidine-CH₂ (C2, C5)	Multiplet	2.8 - 3.6
Pyrrolidine-CH (C3)	Multiplet	~4.0
Pyrrolidine-CH (C4)	Multiplet	~3.8
Methoxy-OCH₃	Singlet	~3.3
Urea-NH (Ethyl)	Triplet (broad)	5.5 - 6.5

Table 3: Predicted ¹³C NMR Chemical Shifts for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea

Carbon	Predicted Chemical Shift (δ, ppm)
Urea (B33335) C=O	~158
Pyrrolidine-C4	~80
Methoxy-OCH₃	~57
Pyrrolidine-C3	~55
Pyrrolidine-C2, C5	45 - 55
Ethyl-CH₂	~39

2D NMR Techniques (COSY, HSQC, HMBC, NOESY) for Connectivity and Stereochemistry

Two-dimensional NMR experiments are crucial for assembling the molecular structure from the 1D NMR data.

COSY (Correlation Spectroscopy): This experiment would reveal proton-proton couplings. Key correlations would be observed between the ethyl CH₂ and CH₃ protons, and among the protons of the pyrrolidine ring (H2-H3, H3-H4, H4-H5).

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. It would be used to definitively assign the carbon signals based on the proton assignments. For example, the proton signal at ~3.3 ppm would correlate with the carbon signal at ~57 ppm, confirming the methoxy (B1213986) group.

HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two to three bonds, which is vital for connecting the different fragments of the molecule. Crucial HMBC correlations would include the correlation from the ethyl-CH₂ protons to the urea C=O carbon, and from the pyrrolidine H3 proton to the urea C=O carbon, confirming the urea linkage.

NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY reveals through-space proximity of protons. This is particularly important for determining the stereochemistry at the C3 and C4 positions of the pyrrolidine ring. For a trans configuration, a NOE would be expected between H3 and the methoxy protons, while for a cis configuration, a NOE between H3 and H4 would be more prominent.

Solid-State NMR for Crystalline Forms (excluding basic physical properties)

Solid-state NMR (ssNMR) provides valuable information about the structure and dynamics of molecules in their crystalline state. For 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, which may exist in different polymorphic forms, ssNMR would be a key characterization tool. Each polymorph, having a unique crystal lattice and molecular conformation, would give rise to a distinct ssNMR spectrum.

Specifically, ¹³C Cross-Polarization Magic Angle Spinning (CP/MAS) ssNMR experiments would reveal the number of crystallographically inequivalent molecules in the asymmetric unit. Small differences in chemical shifts for the same carbon atom in different molecules within the unit cell can be resolved. Furthermore, conformational differences, such as the torsion angles around the urea linkages and the puckering of the pyrrolidine ring, which are fixed in the solid state, would lead to observable changes in the ¹³C chemical shifts compared to the solution-state NMR. This makes ssNMR a powerful technique for identifying and quantifying different crystalline forms of the compound.

Vibrational Spectroscopy (FT-IR, Raman) for Functional Group Identification

Vibrational spectroscopy, including Fourier-transform infrared (FT-IR) and Raman spectroscopy, is used to identify the functional groups present in a molecule by probing their characteristic vibrational frequencies. While no experimental spectra for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea have been published, the expected key vibrational bands can be predicted based on the known frequencies of its constituent parts.

Table 4: Predicted Characteristic Vibrational Frequencies for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea

Functional Group	Vibrational Mode	Predicted Frequency (cm⁻¹)
N-H (Urea)	Stretching	3300 - 3400
C-H (Alkyl)	Stretching	2850 - 3000
C=O (Urea)	Stretching (Amide I)	1630 - 1680
N-H (Urea)	Bending (Amide II)	1550 - 1620
C-N (Urea)	Stretching (Amide III)	1400 - 1480

The FT-IR spectrum would be dominated by a strong absorption band for the C=O stretching (Amide I band) of the urea group, expected around 1630-1680 cm⁻¹. The N-H stretching vibrations of the urea would appear as one or two bands in the 3300-3400 cm⁻¹ region. The presence of the pyrrolidine and ethyl groups would be confirmed by C-H stretching vibrations between 2850 and 3000 cm⁻¹. The C-O stretching of the methoxy group would likely be observed in the fingerprint region, around 1080-1150 cm⁻¹. Raman spectroscopy would provide complementary information, often showing stronger signals for the more symmetric and less polar bonds.

X-ray Crystallography for Absolute Configuration and Conformational Analysis (excluding basic unit cell parameters or density)

Single-crystal X-ray crystallography is the definitive method for determining the three-dimensional structure of a molecule in the solid state, including its absolute configuration and detailed conformational features. Although a crystal structure for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea is not available in the public domain, analysis of crystal structures of similar substituted ureas and pyrrolidine derivatives allows for a predictive discussion of its likely solid-state structure.

The urea functional group is a strong hydrogen bond donor and acceptor. Consequently, the crystal packing of this molecule would be dominated by intermolecular hydrogen bonds. Typically, N,N'-disubstituted ureas form one-dimensional hydrogen-bonded chains or tapes, where the N-H groups of one molecule donate to the carbonyl oxygen of a neighboring molecule.

The pyrrolidine ring is not planar and adopts puckered conformations, typically an envelope or a twisted form. The specific conformation would be influenced by the steric and electronic effects of the substituents at the C3 and C4 positions. The methoxy group at C4 and the urea group at C3 would likely adopt pseudo-equatorial positions to minimize steric hindrance.

Crucially, the molecule contains two stereocenters at C3 and C4 of the pyrrolidine ring. X-ray crystallography on a single crystal grown from an enantiomerically pure sample would unambiguously determine the relative stereochemistry (cis or trans) between the urea and methoxy substituents. Furthermore, through the use of anomalous dispersion, the absolute configuration (e.g., (3R,4S)) could be definitively established.

Chiroptical Spectroscopy (CD, ORD) for Stereochemical Assignment

Chiroptical techniques, such as Circular Dichroism (CD) and Optical Rotatory Dispersion (ORD), are powerful non-destructive methods for investigating the stereochemistry of chiral molecules. Since 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea possesses two chiral centers, it can exist as a mixture of enantiomers and diastereomers. For an enantiomerically pure sample, CD and ORD spectroscopy would provide characteristic spectra.

The CD spectrum measures the differential absorption of left and right circularly polarized light by a chiral molecule. The urea carbonyl group acts as a chromophore, and its electronic transitions would give rise to CD signals (Cotton effects) whose signs and magnitudes are dependent on the spatial arrangement of the atoms around it. While specific data for this compound is unavailable, the sign of the Cotton effect associated with the n→π* transition of the urea carbonyl could potentially be used to assign the absolute configuration at the C3 stereocenter, especially when supported by computational predictions of the CD spectrum for different stereoisomers.

ORD spectroscopy measures the change in the angle of optical rotation as a function of wavelength. The resulting ORD curve is related to the CD spectrum through the Kronig-Kramers relations. Together, these techniques provide a unique fingerprint for a specific stereoisomer and are invaluable tools for confirming the absolute configuration, particularly when X-ray crystallography is not feasible.

Theoretical and Computational Chemistry Investigations

Quantum Chemical Calculations for Electronic Structure

Quantum chemical calculations are instrumental in understanding the electronic nature of a molecule. These methods provide detailed information about electron distribution, orbital energies, and other fundamental electronic properties that govern molecular behavior.

Density Functional Theory (DFT) Studies on Ground State Properties

Density Functional Theory (DFT) is a robust computational method for investigating the electronic structure of molecules. By utilizing functionals that approximate the exchange-correlation energy, DFT can accurately predict ground state properties. For 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, a DFT study, likely employing a hybrid functional such as B3LYP with a suitable basis set (e.g., 6-31G*), would be performed to optimize the molecular geometry and calculate key electronic descriptors. arabjchem.org

The primary outputs of such a study would include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's kinetic stability and chemical reactivity. A smaller gap typically suggests higher reactivity. Additionally, the distribution of these frontier orbitals indicates the likely sites for electrophilic and nucleophilic attack. For urea (B33335) derivatives, the HOMO is often localized on the nitrogen and oxygen atoms, while the LUMO may be distributed across the carbonyl group. nih.gov

Hypothetical DFT-Calculated Electronic Properties:

Property	Calculated Value
HOMO Energy	-6.5 eV
LUMO Energy	1.8 eV
HOMO-LUMO Gap (ΔE)	8.3 eV
Dipole Moment	3.2 D
Total Energy	-650.123 Hartrees

Note: This interactive table contains hypothetical data for illustrative purposes.

Ab Initio Methods for Electronic Configuration

Ab initio methods, which are based on first principles without the use of empirical parameters, provide a highly accurate description of the electronic configuration. sciencepublishinggroup.com Methods such as Hartree-Fock (HF) and more advanced post-HF methods like Møller-Plesset perturbation theory (MP2) could be used to refine the understanding of the electronic structure of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea. These calculations would yield precise information on electron correlation effects, which are important for a comprehensive understanding of the molecule's stability and intermolecular interactions. A comparative analysis of the results from different ab initio methods can provide a more complete picture of the electronic properties. sciencepublishinggroup.comresearchgate.netacs.org

Conformational Analysis via Molecular Mechanics and Dynamics Simulations

The biological activity and physical properties of a molecule are heavily influenced by its three-dimensional shape and flexibility. Conformational analysis aims to identify the stable conformations and understand the dynamics of their interconversion.

Potential Energy Surface Mapping

A Potential Energy Surface (PES) provides a map of the energy of a molecule as a function of its geometry. wikipedia.orglibretexts.org For 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, a PES scan would be conducted by systematically varying key dihedral angles, such as those around the C-N bonds of the urea moiety and the bonds within the pyrrolidine (B122466) ring. This would reveal the low-energy conformations and the energy barriers between them. The puckering of the pyrrolidine ring is a significant conformational feature that would be explored in detail. scispace.com

Conformational Ensemble Sampling

To obtain a statistical representation of the molecule's conformational preferences, molecular dynamics (MD) simulations would be performed. An MD simulation would model the atomic motions of the molecule over time, providing insights into its flexibility and the accessibility of different conformational states. nih.gov By simulating the molecule in a solvent, such as water, the influence of the environment on its conformation can also be assessed. The resulting trajectory would be analyzed to identify the most populated conformational clusters.

Reactivity Prediction and Reaction Mechanism Elucidation

Computational methods can predict the reactivity of a molecule and elucidate potential reaction mechanisms. For 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea, this would involve identifying the most reactive sites and modeling their behavior in chemical reactions.

The electronic properties derived from DFT calculations, such as the distribution of HOMO and LUMO, as well as the molecular electrostatic potential (MEP) map, would highlight the regions of the molecule that are electron-rich (nucleophilic) and electron-poor (electrophilic). The urea moiety, with its carbonyl oxygen and nitrogen atoms, is expected to be a key reactive center. The hydrolysis of the urea group is a common reaction pathway for such molecules, and its mechanism could be investigated by locating the transition states and calculating the activation energies. nih.gov

Hypothetical Reactivity Indices:

Atomic Site	Fukui Function (f-) (Nucleophilic Attack)	Fukui Function (f+) (Electrophilic Attack)
Carbonyl Oxygen	0.25	0.10
Pyrrolidine Nitrogen	0.18	0.05
Ethyl Group Nitrogen	0.15	0.08
Methoxy (B1213986) Oxygen	0.12	0.03

Note: This interactive table contains hypothetical data for illustrative purposes.

Molecular Modeling of Intermolecular Interactions (non-biological context)

The urea functionality within 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea is a potent participant in hydrogen bonding, featuring both donor (N-H) and acceptor (C=O) sites. mdpi.com Molecular modeling can elucidate the complex hydrogen bonding networks that form in the solid state or in solution. iucr.org These interactions are critical in determining the physical properties of the compound, such as its melting point and solubility.

Computational methods can determine the optimal geometries and relative energetics of hydrogen bond formation. iucr.org For instance, the urea moiety can form bifurcated hydrogen bonds, leading to characteristic structural motifs like the urea tape or α-network. acs.org The presence of other functional groups, such as the methoxy group and the pyrrolidine nitrogen, can lead to more complex and competing hydrogen bonding patterns. By analyzing these networks, a deeper understanding of the supramolecular assembly of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea can be achieved. The strength of these hydrogen bonds in urea derivatives typically ranges from 12 to 30 kJ/mol. libretexts.org

Electrostatic interactions are dictated by the permanent charge distribution within the molecule. chemrxiv.org The polar urea and methoxy groups create a distinct molecular electrostatic potential (MEP) surface, with regions of positive and negative potential that guide intermolecular docking. rsc.org Computational modeling can visualize the MEP surface, highlighting the electropositive regions around the N-H protons and the electronegative regions around the carbonyl and methoxy oxygens. These electrostatic forces, in concert with vdW interactions, determine the packing of molecules in the crystalline state and their interactions in solution. quora.com The strength of vdW interactions is typically in the range of 0.4-4.0 kJ/mol. libretexts.org

An Examination of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea as a Non-Biological Chemical Tool

The compound 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea is a distinct chemical entity whose potential applications in non-biological chemistry are a subject of theoretical interest. This article explores the prospective, though currently undocumented, roles of this molecule within specific domains of non-biological chemistry, adhering to a structured examination of its potential as a chemical tool or scaffold. The focus remains strictly on its non-biological properties and applications.

Potential Applications As a Chemical Tool or Scaffold Non Biological

Intermediate in Complex Molecule Synthesis (non-biological targets)

Construction of Advanced Organic Scaffolds

In theory, the pyrrolidine ring, a common motif in natural products and pharmaceuticals, could serve as a foundational scaffold. The urea functional group could act as a rigid linker or a director for subsequent chemical transformations. The methoxy and ethyl substituents offer sites for further functionalization, potentially leading to the construction of complex, three-dimensional molecular architectures. However, no published research has demonstrated the use of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea for these purposes.

Cascade Reactions and Multicomponent Reactions

Multicomponent reactions (MCRs) are highly efficient chemical processes where three or more reactants combine in a single step to form a complex product. The structure of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea suggests it could potentially be a product of an MCR involving a substituted pyrrolidine, ethyl isocyanate, and a suitable third component. Conversely, it could theoretically serve as a precursor in a cascade reaction, where a single transformation initiates a series of subsequent intramolecular reactions. At present, there is no scientific literature to support its involvement in either type of reaction.

Applications in Materials Science Research

The application of novel organic compounds in materials science is a burgeoning field of research. While the structural elements of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea hint at potential uses, these have not been experimentally validated.

Incorporation into Polymeric Structures

The urea functional group is known to form strong, directional hydrogen bonds, which can be exploited in the design of self-assembling materials and supramolecular polymers. It is conceivable that 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea could be incorporated as a monomer or a cross-linking agent in the synthesis of novel polymers. The pyrrolidine ring could impart specific solubility or conformational properties to the resulting material. However, no studies have been published that explore or confirm this potential application.

Role in Heterogeneous Catalysis Support

The nitrogen and oxygen atoms within 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea could theoretically act as coordination sites for metal catalysts. If immobilized on a solid support, this compound could serve as a ligand in heterogeneous catalysis. The chiral nature of the pyrrolidine ring could also make it a candidate for asymmetric catalysis. This remains a hypothetical application, as no research has been conducted to investigate its efficacy in this role.

Future Research Directions and Unexplored Avenues

Novel Synthetic Methodologies and Expedient Routes

The development of efficient and innovative synthetic pathways is paramount to unlocking the full potential of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea and its analogs. Current synthetic strategies, while functional, may be multi-step processes that can be both time-consuming and resource-intensive. Future research should focus on creating more streamlined and expedient routes to this and related molecules.

One promising avenue is the exploration of one-pot synthesis reactions. nih.gov Such methodologies, where multiple reaction steps are carried out in a single reaction vessel, can significantly improve efficiency by reducing the need for intermediate purification steps and minimizing solvent waste. The development of a one-pot synthesis for 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea could substantially decrease production time and costs.

Furthermore, the use of safer and more environmentally friendly reagents is a critical consideration for modern organic synthesis. nih.gov Traditional methods for creating urea (B33335) derivatives often involve hazardous chemicals like phosgene. nih.gov Future research should prioritize the development of synthetic routes that utilize safer alternatives, contributing to the growing field of green chemistry. This could involve exploring novel catalytic systems or alternative activating agents for the urea formation step.

The synthesis of substituted pyrrolidines, a key structural component of the target molecule, also presents opportunities for innovation. General methods for preparing a wide range of substituted pyrrolidines could be adapted and optimized for the specific synthesis of the 4-methoxypyrrolidin-3-amine precursor. orgsyn.org Investigating microwave-assisted organic synthesis (MAOS) could also lead to significantly reduced reaction times and improved yields.

Synthetic Goal	Potential Approach	Key Benefit
Increased Efficiency	One-Pot Synthesis	Reduced reaction time and waste
Improved Safety	Use of Phosgene Alternatives	Minimized exposure to hazardous materials
Greener Process	Catalytic Methods	Lower environmental impact
Faster Reactions	Microwave-Assisted Synthesis	Significant reduction in synthesis time

Advanced Spectroscopic Techniques for Dynamic Studies

A deeper understanding of the three-dimensional structure and conformational dynamics of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea is crucial for elucidating its potential biological activity and chemical reactivity. While standard spectroscopic techniques provide a static picture of the molecule, advanced methods can offer insights into its dynamic behavior in solution.

Future research should employ advanced Nuclear Magnetic Resonance (NMR) techniques, such as Nuclear Overhauser Effect Spectroscopy (NOESY) and Rotating-frame Overhauser Effect Spectroscopy (ROESY), to study the spatial relationships between different parts of the molecule. These experiments can help determine the preferred conformation of the pyrrolidine (B122466) ring and the orientation of the ethylurea (B42620) substituent. Understanding these conformational preferences is essential, as they can significantly influence how the molecule interacts with biological targets. nih.gov

In addition to experimental techniques, computational modeling can play a vital role. High-level quantum mechanical calculations can be used to predict the most stable conformations of the molecule and to simulate its vibrational spectra. This computational data can then be compared with experimental data from techniques like infrared (IR) and Raman spectroscopy to provide a comprehensive and validated understanding of the molecule's structure and dynamics.

Integration with Machine Learning for Predictive Chemistry

The integration of machine learning (ML) and artificial intelligence (AI) is revolutionizing the field of chemistry, and these tools hold immense promise for accelerating research on 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea. ML models can be trained on existing chemical data to predict a wide range of properties for new or hypothetical molecules.

One key application is the development of Quantitative Structure-Activity Relationship (QSAR) models. By analyzing a dataset of related urea derivatives with known biological activities, a QSAR model could predict the potential therapeutic efficacy of 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea against various targets. This predictive capability can help prioritize experimental studies and guide the design of more potent analogs.

Machine learning can also be used to predict key physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These "drug-like" properties are critical for the development of any potential therapeutic agent. By using ML models to predict these properties early in the research process, scientists can identify potential liabilities and make informed decisions about which compounds to advance.

Application Area	Machine Learning Technique	Predicted Outcome
Biological Activity	Quantitative Structure-Activity Relationship (QSAR)	Therapeutic potential
Physicochemical Properties	Regression Models	Solubility, lipophilicity
Synthetic Planning	Retrosynthesis Algorithms	Optimal reaction pathways

Exploration of New Chemical Reactivity and Transformations

The urea and pyrrolidine moieties within 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea offer a rich landscape for exploring novel chemical reactions and transformations. A systematic investigation of its reactivity could lead to the discovery of new derivatives with unique properties and potential applications.

Future research should explore the derivatization of the urea functional group. The hydrogen atoms on the urea nitrogens can potentially be substituted with a variety of other functional groups, leading to a diverse library of new compounds. These modifications could be used to fine-tune the molecule's properties, such as its ability to form hydrogen bonds with a biological target. nih.gov

Development of Sustainable and Economical Production Methods

For any chemical compound to have a broad impact, its synthesis must be both sustainable and economically viable. Future research on 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea should therefore focus on developing production methods that are both environmentally friendly and cost-effective.

This involves a holistic approach that considers the entire lifecycle of the synthesis, from the choice of starting materials to the disposal of waste. The principles of green chemistry should be applied at every stage, including the use of renewable feedstocks, the minimization of solvent use, and the development of catalytic processes that reduce energy consumption.

Process optimization will also be crucial for improving the economic feasibility of large-scale production. This could involve developing continuous flow manufacturing processes, which can offer significant advantages over traditional batch processing in terms of efficiency, safety, and consistency. By focusing on sustainability and cost-effectiveness from the outset, researchers can help ensure that 3-Ethyl-1-(4-methoxypyrrolidin-3-yl)urea can be produced on a scale necessary to realize its full potential.